molecular formula C7H4ClNO2S2 B8601492 Thieno[2,3-b]pyridine-3-sulfonyl chloride

Thieno[2,3-b]pyridine-3-sulfonyl chloride

Cat. No.: B8601492
M. Wt: 233.7 g/mol
InChI Key: ZGTUWBGVKYIDBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thieno[2,3-b]pyridine-3-sulfonyl chloride is a useful research compound. Its molecular formula is C7H4ClNO2S2 and its molecular weight is 233.7 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4ClNO2S2

Molecular Weight

233.7 g/mol

IUPAC Name

thieno[2,3-b]pyridine-3-sulfonyl chloride

InChI

InChI=1S/C7H4ClNO2S2/c8-13(10,11)6-4-12-7-5(6)2-1-3-9-7/h1-4H

InChI Key

ZGTUWBGVKYIDBX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C1)SC=C2S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of thieno[2,3-b]pyridine (0.70 g, 5.2 mmoles), prepared as described in Example 1(A), in chlorosulfonic acid, (7 ml) was heated to 100° C. for 15 minutes, then cooled to ambient temperature and added to ice (100 ml). The pH of the aqueous phase as adjusted to 8 with sat. NaHCO3, then extracted with CHCl3 (2×125 ml). The organic phase was dried (MgSO4), filtered and concentrated to collect 0.95 g (78%) of the title compound as a tan solid.
Quantity
0.7 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
7 mL
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

A solution of thieno[2,3-b]pyridine (0.70 g, 5.2 mmoles), prepared as described in Example 1 (A), in chlorosulfonic acid, (7 ml) was heated to 100° C. for 15 minutes, then cooled to ambient temperature and added to ice (100 ml). The pH of the aqueous phase as adjusted to 8 with sat. NaHCO3, then extracted with CHCl3 (2×125 ml). The organic phase was dried (MgSO4), filtered and concentrated to collect 0.95 g (78%) of the title compound as a tan solid.
Quantity
0.7 g
Type
reactant
Reaction Step One
[Compound]
Name
Example 1 ( A )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
7 mL
Type
reactant
Reaction Step Five

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